2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C22H22FN3OS/c23-18-9-11-19(12-10-18)26-20(17-7-3-1-4-8-17)15-24-22(26)28-16-21(27)25-13-5-2-6-14-25/h1,3-4,7-12,15H,2,5-6,13-14,16H2
• InChI Key: AWZBKRPIASNBRT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC=C(N2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C22H22FN3OS
• Molecular Weight: 395.5 g/mol

Description

2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H22FN3OS and its molecular weight is 395.5. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on fluorinated benzothiazolo imidazole compounds, which share structural similarities with the compound , demonstrated antimycobacterial properties. The synthesis involved treating 4-fluoro-3-chloroanilline with potassium thiocyanate and other reagents to obtain derivatives that exhibited significant anti-microbial activity. This highlights the potential of such compounds in developing new antimicrobial agents (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

Synthesis and Characterization

The compound "1-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethanone" was synthesized using a click chemistry approach, starting from a related fluoro compound. Its synthesis, spectroscopic characterization, and the analysis of its thermal stability provide insights into the chemical properties and potential applications of such compounds in pharmaceuticals and material science (Govindhan et al., 2017).

Anticonvulsant Evaluation

Novel (thio)semicarbazone derivatives of arylalkylimidazole, which share a common imidazole core with the compound of interest, were synthesized and evaluated for their anticonvulsant activity. This research indicates the potential therapeutic applications of imidazole-based compounds in treating seizure disorders (Çalış, Septioğlu, & Aytemir, 2011).

Anti-inflammatory and Analgesic Activity

A study on 4,5-diaryl-2-(substituted thio)-1H-imidazoles, related in structure to the compound , showed significant anti-inflammatory and analgesic properties. These findings contribute to the understanding of how such compounds can be developed as new therapeutic agents for inflammatory and pain-related conditions (Sharpe et al., 1985).

Antimicrobial and Antioxidant Activity

Research on Schiff bases synthesized from 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, which is structurally related to the compound of interest, demonstrated antimicrobial and antioxidant activities. Such studies underline the potential of these compounds in the development of new antimicrobial and antioxidant agents (Puthran et al., 2019).